Cas no 116382-93-5 (Acetamide, N-[3-[4-(3-aminophenyl)-1,3-butadiynyl]phenyl]-)

• Product Name: Acetamide, N-[3-[4-(3-aminophenyl)-1,3-butadiynyl]phenyl]-
• CAS No: 116382-93-5
• MF: C₁₈H₁₄N₂O
• MW: 274.316564083099
• CID: 1205696
• Update Time: 2024-08-02

Acetamide, N-[3-[4-(3-aminophenyl)-1,3-butadiynyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[3-[4-(3-aminophenyl)-1,3-butadiynyl]phenyl]-
• Acetamide, N-[3-[4-(3-aminophenyl)-1,3-butadiyn-1-yl]phenyl]-

• Inchi： 1S/C18H14N2O/c1-14(21)20-18-11-5-9-16(13-18)7-3-2-6-15-8-4-10-17(19)12-15/h4-5,8-13H,19H2,1H3,(H,20,21)
• InChI Key： QLGRGBJWBPWIPW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C#CC#CC2=CC=CC(N)=C2)=C1)(=O)C

Computed Properties

• Exact Mass: 274.11072

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 560.0±50.0 °C(Predicted)
• PSA: 55.12
• pka: 14.59±0.70(Predicted)